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Compound of Interest

Compound Name: Boc-D-Cyclopropylglycine

Cat. No.: B112836 Get Quote

Introduction: Boc-D-Cyclopropylglycine is a non-proteinogenic amino acid derivative that has

garnered significant attention within the fields of medicinal chemistry and drug development. Its

defining feature is the cyclopropyl ring attached to the α-carbon, a structural motif that imparts

unique conformational constraints on peptide backbones. This rigidity can enhance metabolic

stability, improve binding affinity to biological targets, and modulate the pharmacokinetic

profiles of peptide-based therapeutics. The presence of the tert-butyloxycarbonyl (Boc)

protecting group facilitates its straightforward incorporation into peptide sequences using

standard synthesis methodologies.[1][2] This guide provides an in-depth overview of the

physicochemical properties, applications, and a representative experimental protocol for the

utilization of Boc-D-Cyclopropylglycine.

Physicochemical Properties
The fundamental properties of Boc-D-Cyclopropylglycine are critical for its application in

synthetic chemistry. The compound is typically supplied as a white to pale yellow powder and

should be stored at refrigerated temperatures (0-8°C) to ensure its stability.[1]
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Property Value Reference

Molecular Weight 215.25 g/mol [1][3][4][5][6]

Molecular Formula C₁₀H₁₇NO₄ [1][4][6]

CAS Number 609768-49-2 [1][4]

Synonyms
Boc-(R)-amino-cyclopropyl-

acetic acid, Boc-D-Cpg-OH
[1]

Purity ≥98% (HPLC) [1]

Appearance White to pale yellow powder [1]

Storage Conditions 0-8°C [1]

Applications in Research and Drug Development
Boc-D-Cyclopropylglycine serves as a crucial building block for synthesizing novel peptides

with enhanced therapeutic properties.[1][7] Its unique structure is leveraged across several

areas of research.

Pharmaceutical Development: The compound is a valuable component in the synthesis of

peptide-based drugs, particularly those targeting neurological and metabolic disorders.[1][2]

The cyclopropyl moiety can increase the stability and bioactivity of the resulting peptides.[1]

Enzyme Inhibitor Design: Researchers employ Boc-D-Cyclopropylglycine in the design of

potent and selective enzyme inhibitors, which is a key strategy in developing therapies for a

range of diseases, including cancer.[1]

Neuroscience Research: It is used to investigate the effects of unique amino acid derivatives

on neurotransmitter systems, aiding in the understanding of brain function and the

development of treatments for mental health conditions.[1]

Peptide Synthesis: The Boc protecting group allows for its controlled and selective

incorporation into growing peptide chains, facilitating the precise synthesis of complex

molecules with improved pharmacokinetic profiles.[1]
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Experimental Protocol: Incorporation into a Peptide
via Solid-Phase Synthesis
The following is a representative protocol for the coupling of Boc-D-Cyclopropylglycine onto

a resin-bound peptide chain using standard manual solid-phase peptide synthesis (SPPS)

techniques.

Materials:

Peptidyl-resin (e.g., H-Gly-Wang resin)

Boc-D-Cyclopropylglycine

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

N,N'-Diisopropylcarbodiimide (DIC)

Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Acetic Anhydride

Pyridine

Kaiser Test reagents

Procedure:

Resin Swelling: Swell the peptidyl-resin in DMF for 30 minutes in a reaction vessel.

Boc-Deprotection:

Drain the DMF from the resin.
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Add a solution of 25% TFA in DCM to the resin.

Agitate for 2 minutes, then drain.

Add a fresh solution of 25% TFA in DCM and agitate for 25 minutes.

Drain the deprotection solution.

Wash the resin thoroughly with DCM (3x), followed by DMF (3x).

Neutralization:

Wash the resin with a 5% DIPEA in DMF solution (2x, 2 minutes each).

Wash the resin again with DMF (3x) to remove excess base.

Perform a Kaiser test to confirm the presence of a free primary amine. A positive (blue)

result indicates successful deprotection.

Amino Acid Activation:

In a separate vial, dissolve Boc-D-Cyclopropylglycine (3 equivalents relative to resin

loading) and HOBt (3 eq.) in a minimal amount of DMF.

Add DIC (3 eq.) to the solution and allow it to pre-activate for 10-15 minutes at room

temperature.

Coupling:

Drain the DMF from the deprotected resin.

Add the pre-activated Boc-D-Cyclopropylglycine solution to the resin.

Agitate the reaction vessel at room temperature for 2-4 hours.

Monitoring and Capping (Optional):

Perform a Kaiser test. A negative result (yellow/colorless) indicates complete coupling.
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If the test is positive, unreacted amines can be "capped" by adding a solution of 10%

acetic anhydride and 10% pyridine in DMF and agitating for 20 minutes. Then, wash the

resin with DMF.

Final Wash:

Wash the resin thoroughly with DMF (3x) and DCM (3x).

Dry the resin under vacuum. The resin is now ready for the next deprotection and coupling

cycle or for final cleavage from the resin.

Workflow Visualization
The following diagram illustrates the key steps in a single coupling cycle of Boc-D-
Cyclopropylglycine during Solid-Phase Peptide Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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